Cas no 2229454-03-7 (tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229454-03-7
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6063133
• PubChem ID: 165776766
• Update Time: 2025-05-28

tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate
• 2229454-03-7
• EN300-1901956
• tert-butyl N-[2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H19NO5/c1-13(2,3)20-12(19)15-14(4,8-16)9-6-5-7-10(17)11(9)18/h5-8,17-18H,1-4H3,(H,15,19)
• InChI Key： ANLMABUUQMXLSG-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229454-03-7)

The compound tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229454-03-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dihydroxyphenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting oxidative stress-related pathways and neurodegenerative diseases.

In recent years, the scientific community has focused on compounds like tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate for their antioxidant properties. The 2,3-dihydroxyphenyl group is known to scavenge free radicals, a feature highly sought after in the development of neuroprotective agents. This aligns with current trends in addressing aging-related cognitive decline and mitochondrial dysfunction, topics frequently searched in academic and medical databases. The compound's carbamate functionality also enhances its stability, making it suitable for further derivatization.

From a synthetic chemistry perspective, CAS No. 2229454-03-7 offers versatility. The tert-butyl protecting group allows for selective deprotection under mild conditions, enabling precise modifications. This characteristic is critical for researchers exploring structure-activity relationships (SAR) in drug design. Online searches for "carbamate protecting groups in peptide synthesis" or "dihydroxyphenyl derivatives in medicinal chemistry" reflect the growing demand for such specialized knowledge, further highlighting the relevance of this compound.

Another area of interest is the compound's potential role in enzyme inhibition. The 1-oxopropan-2-yl segment may interact with active sites of enzymes involved in inflammatory pathways. This has sparked discussions in forums and research papers about its applicability in autoimmune disease therapeutics. The compound's low toxicity profile, as suggested by preliminary studies, adds to its appeal for preclinical investigations.

Beyond pharmaceuticals, tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate has garnered attention in material science. Its aromatic and polar groups could contribute to the development of functionalized polymers with enhanced adhesion or biocompatibility. Searches for "bio-based polymer additives" or "phenyl derivatives in smart materials" correlate with this application, demonstrating cross-disciplinary relevance.

Analytical challenges associated with this compound, such as HPLC method development for purity assessment, are also frequently discussed. Researchers often seek optimized chromatographic conditions for similar structures, making CAS No. 2229454-03-7 a case study in analytical method validation. The compound's UV-active dihydroxyphenyl group facilitates detection, a practical advantage for quality control.

In conclusion, tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate represents a multifaceted tool for modern research. Its intersection with trending topics like neuroprotection, sustainable materials, and precision synthesis ensures continued interest. As databases show increased queries for "multifunctional carbamates" and "phenolic derivatives in drug discovery," this compound's profile will likely grow in scientific and industrial contexts.